Cas no 779323-34-1 (3-(4-METHOXY-3,5-DIMETHYL-BENZYL)-PIPERIDINE)

• Product Name: 3-(4-METHOXY-3,5-DIMETHYL-BENZYL)-PIPERIDINE
• CAS No: 779323-34-1
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• MDL: MFCD05863615
• CID: 891679
• PubChem ID: 12100151
• Update Time: 2025-10-29

3-(4-METHOXY-3,5-DIMETHYL-BENZYL)-PIPERIDINE Chemical and Physical Properties

Names and Identifiers

• 3-(4-METHOXY-3,5-DIMETHYL-BENZYL)-PIPERIDINE
• 3-[(4-methoxy-3,5-dimethylphenyl)methyl]piperidine
• BP063
• MFCD05863615
• DTXSID10477562
• EN300-1828444
• AB22633
• 779323-34-1
• CS-0280088
• 3-(4-Methoxy-3,5-dimethylbenzyl)piperidine

• MDL： MFCD05863615
• Inchi： 1S/C15H23NO/c1-11-7-14(8-12(2)15(11)17-3)9-13-5-4-6-16-10-13/h7-8,13,16H,4-6,9-10H2,1-3H3
• InChI Key： ZESQHEWDOKFKRT-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CC=1C)CC1CNCCC1

Computed Properties

• Exact Mass: 233.17800
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 3.18290

Additional information on 3-(4-METHOXY-3,5-DIMETHYL-BENZYL)-PIPERIDINE

Introduction to 3-(4-METHOXY-3,5-DIMETHYL-BENZYL)-PIPERIDINE (CAS No. 779323-34-1)

3-(4-METHOXY-3,5-DIMETHYL-BENZYL)-PIPERIDINE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 779323-34-1, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including a piperidine ring and a substituted benzyl group, make it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 3-(4-METHOXY-3,5-DIMETHYL-BENZYL)-PIPERIDINE consists of a benzyl group attached to a piperidine ring, with methoxy substituents at the 4-position and dimethyl groups at the 3- and 5-positions. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The presence of the piperidine ring enhances the compound's solubility in both polar and non-polar solvents, making it suitable for various formulation strategies.

In recent years, there has been a growing interest in exploring the pharmacological potential of 3-(4-METHOXY-3,5-DIMETHYL-BENZYL)-PIPERIDINE. Research studies have demonstrated its efficacy in several preclinical models, suggesting its potential as an active pharmaceutical ingredient (API) for treating various diseases. One of the most notable areas of investigation has been its role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters are implicated in a wide range of physiological processes, including mood regulation, pain perception, and cognitive function.

Recent advancements in medicinal chemistry have led to the development of more potent and selective derivatives of 3-(4-METHOXY-3,5-DIMETHYL-BENZYL)-PIPERIDINE. These derivatives have been designed to enhance binding affinity to specific receptors while minimizing off-target effects. For instance, modifications to the benzyl group have been shown to improve metabolic stability and reduce toxicity profiles. Such improvements are critical for advancing these compounds towards clinical trials and eventual market approval.

The synthesis of 3-(4-METHOXY-3,5-DIMETHYL-BENZYL)-PIPERIDINE involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the benzyl alcohol derivative followed by its reaction with piperidine derivatives under acidic or basic catalysis. The methoxy and dimethyl substituents are introduced through selective functionalization techniques such as nucleophilic substitution or metal-catalyzed cross-coupling reactions. The final product is then purified using techniques like column chromatography or recrystallization to achieve high purity levels suitable for further biological testing.

One of the key challenges in working with 3-(4-METHOXY-3,5-DIMETHYL-BENZYL)-PIPERIDINE is ensuring its stability under various storage conditions. The compound's sensitivity to light and moisture necessitates careful handling and storage in inert atmospheres. Additionally, its solubility profile must be considered when formulating it into drug delivery systems. Researchers have explored various excipients and delivery mechanisms to optimize bioavailability and therapeutic efficacy.

The pharmacokinetic properties of 3-(4-METHOXY-3,5-DIMETHYL-BENZYL)-PIPERIDINE have been extensively studied to understand how it is absorbed, distributed, metabolized, and excreted by the body. Preliminary data suggest that the compound exhibits moderate oral bioavailability and undergoes extensive metabolism via cytochrome P450 enzymes. These findings are crucial for predicting potential drug-drug interactions and optimizing dosing regimens.

In conclusion, 3-(4-METHOXY-3,5-DIMETHYL-BENZYL)-PIPERIDINE is a versatile compound with significant therapeutic potential in the pharmaceutical industry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too does the likelihood of discovering new treatments for a variety of human diseases.